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Compound of Interest

Compound Name: 2-Bromostyrene

Cat. No.: B128962

0-Bromostyrene, also known as 2-bromostyrene or 1-bromo-2-vinylbenzene, is a halogenated
aromatic compound.[1] Its physical characteristics are crucial for its application in organic
synthesis, particularly in the creation of pharmaceuticals, agrochemicals, and specialty

polymers.[1] The quantitative physical data for o-Bromostyrene are summarized in the table
below.
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Property Value Conditions

Molecular Formula CsH7Br

Molecular Weight 183.05 g/mol

Density 1.409 g/mL at 15°C

1.419 g/mL Not Specified

1.46 g/mL at 25°C (lit.)

Boiling Point 209°C at 760 mmHg (Standard
Pressure)

102-104°C at 22 mmHg (lit.)[1][2]

60-61°C at 3 Torr

Melting Point -52°C[3] to -53°C[4]

7°C

Refractive Index (n_D) 1.592[4] at 20°C

1.5927 at 20°C

Vapor Pressure 0.0131 mmHg at 25°C

Flash Point

186°F (85.6°C)

Solubility Miscible with methanol.[2]

Experimental Protocols for Physical Property
Determination

The following sections detail standardized laboratory procedures for measuring the key
physical properties of liquid compounds like o-Bromostyrene.

Determination of Density

The density of a liquid is its mass per unit volume. A common and straightforward method
involves direct mass and volume measurements.[5][6][7]
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Methodology:

Mass of Empty Cylinder: Place a clean, dry graduated cylinder on an electronic balance and
tare the balance to zero. If taring is not possible, record the mass of the empty cylinder.[5][7]

Volume Measurement: Carefully add a specific volume of the liquid (e.g., 10 mL of o-
Bromostyrene) into the graduated cylinder. Read the volume from the bottom of the
meniscus.

Mass of Liquid: Place the graduated cylinder containing the liquid on the balance and record
the combined mass.

Calculation: Subtract the mass of the empty cylinder from the combined mass to find the
mass of the liquid.[7]

Density Calculation: Calculate the density using the formula: Density = Mass / Volume.

Repeatability: For improved accuracy, the procedure should be repeated multiple times, and
the average density value should be reported.[7]

Determination of Boiling Point

The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[8][9] The capillary method is a common micro-scale technique for this determination.
[10][11]

Methodology (Capillary Method):

Sample Preparation: Fill a small fusion tube with a few milliliters of o-Bromostyrene.

Capillary Insertion: Seal one end of a capillary tube using a flame. Place the capillary tube
(sealed end up) into the fusion tube containing the liquid.[8][10]

Apparatus Setup: Attach the fusion tube to a thermometer using a rubber band or thread,
ensuring the sample is level with the thermometer bulb.[10]

Heating: Immerse the assembly in a heating bath (e.g., a Thiele tube with paraffin oil),
making sure the rubber band is above the oil level.[10]
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o Observation: Heat the bath gently. As the temperature rises, a rapid and continuous stream
of bubbles will emerge from the open end of the capillary tube.[9][10]

e Boiling Point Reading: Remove the heat source and allow the apparatus to cool slowly. The
temperature at which the bubbling stops and the liquid just begins to enter the capillary tube
is the boiling point of the substance.[10][11]

Determination of Refractive Index

The refractive index measures how light propagates through a substance. It is a highly
characteristic property. Various methods exist, including the use of an Abbe refractometer or
interferometry.[12][13][14]

Methodology (Using an Abbe Refractometer):
o Calibration: Ensure the refractometer is clean and calibrated, typically using distilled water.

o Sample Application: Place a few drops of o-Bromostyrene onto the prism surface of the
refractometer.

o Measurement: Close the prism and allow the sample to spread into a thin film. While looking
through the eyepiece, adjust the control knob until the dividing line between the light and
dark fields is sharp and centered on the crosshairs.

e Reading: Read the refractive index value directly from the instrument's scale. The
temperature should be controlled and recorded as the refractive index is temperature-
dependent.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the physical characterization of a liquid
chemical compound such as o-Bromostyrene.
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Workflow for Physical Property Characterization of o-Bromostyrene
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Caption: Logical workflow for determining the physical properties of a liquid sample.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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